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Compound of Interest

Compound Name: 5-Bromo-4-chloroquinazoline

Cat. No.: B105909 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical compounds is paramount. This document provides core technical data on 5-Bromo-
4-chloroquinazoline, a heterocyclic organic compound relevant to medicinal chemistry and

synthetic applications.

Molecular Data
The fundamental properties of 5-Bromo-4-chloroquinazoline are summarized below. These

values are critical for experimental design, stoichiometric calculations, and analytical

characterization.

Property Value

Molecular Formula C₈H₄BrClN₂[1][2]

Molecular Weight 243.49 g/mol [2][3][4]

Alternate Reference 243.4878[1]

Logical Relationship of Molecular Components
The molecular formula dictates the elemental composition, which in turn determines the

molecular weight. The following diagram illustrates this fundamental relationship.
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Molecular Formula
C₈H₄BrClN₂

Elemental Composition
Carbon (C)

Hydrogen (H)
Bromine (Br)
Chlorine (Cl)
Nitrogen (N)

determines Molecular Weight
~243.49 g/mol

calculates to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b105909?utm_src=pdf-body-img
https://www.benchchem.com/product/b105909?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/IN-DA00386O/5-bromo-4-chloroquinazoline/
https://www.biomall.in/product/5-bromo-4-chloro-quinazoline-100mg-b680400-100mg
https://www.seedior.com/product/detail-301131.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-chloroquinazoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-4-chloroquinazoline
https://www.benchchem.com/product/b105909#5-bromo-4-chloroquinazoline-molecular-weight-and-formula
https://www.benchchem.com/product/b105909#5-bromo-4-chloroquinazoline-molecular-weight-and-formula
https://www.benchchem.com/product/b105909#5-bromo-4-chloroquinazoline-molecular-weight-and-formula
https://www.benchchem.com/product/b105909#5-bromo-4-chloroquinazoline-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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